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Compound of Interest

Compound Name: Silver bicarbonate

Cat. No.: B12710000 Get Quote

Note on Chemical Identity: The following guidance is for Silver Carbonate (Ag₂CO₃), as

comprehensive safety data is widely available for this compound. "Silver bicarbonate"

(AgHCO₃) is a less common and less stable substance, and the information for Silver

Carbonate is often relevant. Always consult the specific Safety Data Sheet (SDS) provided by

your supplier.

Silver Carbonate is a light-sensitive, yellow to brown solid chemical compound.[1][2] Proper

handling and disposal are crucial to ensure the safety of laboratory personnel and to prevent

environmental contamination. Long-term exposure to silver compounds can lead to argyria, a

permanent blue-gray discoloration of the skin and other tissues.[3][4]

Hazard Identification and Exposure Limits
Silver Carbonate poses several health and environmental risks. It is known to cause serious

eye damage and skin and respiratory irritation.[5][6][7][8] It is also very toxic to aquatic life with

long-lasting effects.[4][5]
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Parameter Value Reference

OSHA PEL-TWA (Permissible

Exposure Limit - Time-

Weighted Average)

0.01 mg Ag/m³ [3]

ACGIH TLV-TWA (Threshold

Limit Value - Time-Weighted

Average)

0.01 mg Ag/m³ [3]

IDLH (Immediately Dangerous

to Life or Health)
10 mg Ag/m³ [3]

Oral LD50 (Lethal Dose, 50%) 3731 mg/kg (rat) [9]

Operational Plan: Handling and Storage
A systematic approach to handling Silver Carbonate is essential to minimize exposure and

ensure safety.

Engineering Controls
Ventilation: Always handle Silver Carbonate in a well-ventilated area.[7] Use appropriate

exhaust ventilation, such as a chemical fume hood, at places where dust may be formed.[7]

Safety Stations: Ensure that safety showers and eyewash stations are close to the

workstation location.[6]

Personal Protective Equipment (PPE)
The following PPE is required to create a barrier between the researcher and the chemical.[10]

Eye and Face Protection: Wear chemical safety goggles that provide a snug fit to prevent

dust from entering the eyes.[11][12] For operations with a higher risk of splashing, a face

shield should be worn in addition to goggles.[3][11]

Skin Protection:
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Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile or neoprene) to prevent

skin exposure.[3][9][11] Always inspect gloves before use and replace them regularly.[13]

Protective Clothing: Wear a lab coat or chemical-resistant apron or coveralls to minimize

contact with skin.[9][11] Closed-toe shoes should always be worn in the laboratory.[13]

Respiratory Protection:

For operations that may generate dust, a NIOSH/MSHA-approved dust mask or respirator

should be worn.[3][9] If working with significant quantities or in poorly ventilated areas, a

full-facepiece airline respirator in positive pressure mode may be necessary.[9]

Handling Procedures
Preparation: Before handling, read and understand the Safety Data Sheet (SDS). Ensure all

necessary PPE is available and in good condition.

Handling:

Avoid contact with skin, eyes, and clothing.[9][14]

Avoid generating dust.[9][14]

Avoid ingestion and inhalation.[9][14]

Wash hands thoroughly after handling the material and before eating, drinking, or

smoking.[9][15]

Cleanup:

Clean up spills immediately.[9]

For solid spills, carefully sweep up the material to avoid creating dust and place it into a

suitable, labeled container for disposal.[9][14]

Storage
Store in a cool, dry, well-ventilated place.[6][9]
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Keep the container tightly closed when not in use.[9][14]

Protect from light, as Silver Carbonate is light-sensitive.[2][9][14]

Store away from incompatible materials such as acids and strong oxidizing agents.[6][9]

Disposal Plan
Silver Carbonate and its containers must be treated as hazardous waste. Improper disposal

can cause significant harm to the environment.

Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and

consult state and local regulations.[9]

Containment: Collect waste Silver Carbonate in a suitable, closed, and clearly labeled

container.[4] Do not mix with other waste.[4]

Disposal Method: Dispose of the contents and container at an approved waste disposal plant

or licensed waste disposal site.[4][15] Never release the chemical into drains or the

environment.[5][7] Handle uncleaned containers as you would the product itself.[4]

Mandatory Visualization
The following workflow diagram outlines the essential steps for safely handling Silver

Carbonate.
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Safe Handling Workflow for Silver Carbonate
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Caption: A workflow for the safe handling of Silver Carbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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